Cas no 1221728-86-4 (N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide)

• Product Name: N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide
• CAS No: 1221728-86-4
• MF: C₈H₆ClFN₂O₂
• MW: 216.59684419632
• CID: 5557861
• Update Time: 2025-06-15

N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide
• Acetamide, N-(4-chloro-2-fluorophenyl)-2-(hydroxyimino)-
• N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide

• Inchi： 1S/C8H6ClFN2O2/c9-5-1-2-7(6(10)3-5)12-8(13)4-11-14/h1-4,14H,(H,12,13)
• InChI Key： PMHDWIOOTCBSKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1F)(=O)C=NO

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Vapor Pressure: NO data available
• pka: 8.42±0.10(Predicted)

N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide

N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide: A Comprehensive Overview

N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide (CAS No. 1221728-86-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research developments surrounding this compound.

The chemical structure of N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide is defined by its aromatic ring substituted with a chlorine and fluorine atom, along with a hydroxyimino group attached to an acetamide moiety. This combination of functional groups imparts unique physical and chemical properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide as a potent inhibitor of specific enzymes and pathways involved in disease progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against a key enzyme implicated in cancer cell proliferation. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its catalytic function and leading to reduced tumor growth.

In addition to its anti-cancer properties, N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide has shown promise in other therapeutic areas. Research conducted at the National Institutes of Health (NIH) revealed that this compound possesses anti-inflammatory effects, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and tissue damage.

The pharmacokinetic profile of N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with metabolites being excreted through both renal and hepatic pathways. These pharmacokinetic characteristics make it a suitable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide in human subjects. Early phase I trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to evaluate its potential as a novel therapeutic agent.

The synthetic route for producing N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the hydroxyimino group through a condensation reaction followed by coupling with the substituted phenyl ring. Advances in synthetic chemistry have enabled more efficient and scalable production methods, facilitating its availability for research and development purposes.

In conclusion, N-(4-Chloro-2-fluorophenyl)-2-(N-hydroxyimino)acetamide (CAS No. 1221728-86-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the development of new treatments for various diseases.